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Compound of Interest

Compound Name: Reactive blue 224

Cat. No.: B1166368 Get Quote

Application Notes and Protocols for the HPLC
Analysis of Reactive Blue 224
Introduction

Reactive Blue 224 is a synthetic dye belonging to the triphenodioxazine class, widely utilized

in the textile industry for its vibrant greenish-blue hue and excellent fastness properties.[1][2]

The quality control of this dye and its monitoring in industrial effluents are crucial for ensuring

product consistency and environmental protection. High-Performance Liquid Chromatography

(HPLC) offers a robust and sensitive method for the separation, identification, and

quantification of Reactive Blue 224. This document provides a detailed protocol for the

analysis of Reactive Blue 224 using a reversed-phase HPLC method with UV-Vis detection.

The proposed method is based on established principles for the analysis of similar reactive

dyes.

Chromatographic Conditions
A summary of the proposed HPLC conditions for the analysis of Reactive Blue 224 is

presented in the table below.
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Parameter Recommended Condition

HPLC System Agilent 1260 Infinity II LC System or equivalent

Column
ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5

µm)

Mobile Phase A 25 mM Ammonium Acetate in Water, pH 6.5

Mobile Phase B Acetonitrile

Gradient
0-2 min: 10% B, 2-15 min: 10-90% B, 15-18

min: 90% B, 18-20 min: 10% B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 610 nm

Injection Volume 10 µL

Experimental Protocols
1. Preparation of Reagents and Mobile Phases

Mobile Phase A (25 mM Ammonium Acetate, pH 6.5): Dissolve 1.93 g of ammonium acetate

in 1 L of HPLC-grade water. Adjust the pH to 6.5 with acetic acid. Filter the solution through a

0.45 µm nylon membrane filter before use.

Mobile Phase B (Acetonitrile): Use HPLC-grade acetonitrile.

Stock Solution of Reactive Blue 224 (1000 µg/mL): Accurately weigh 100 mg of Reactive
Blue 224 standard and dissolve it in 100 mL of a 50:50 (v/v) mixture of Mobile Phase A and

Mobile Phase B to prepare a stock solution of 1000 µg/mL.

Calibration Standards: Prepare a series of calibration standards by diluting the stock solution

with the initial mobile phase composition (90:10 v/v of Mobile Phase A: Mobile Phase B) to

obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

2. Sample Preparation (Simulated Textile Effluent)
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Collect a representative sample of the textile effluent.

Centrifuge the sample at 4000 rpm for 15 minutes to remove suspended solids.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

If the expected concentration of Reactive Blue 224 is high, dilute the sample with the initial

mobile phase composition to fall within the calibration range.

3. System Suitability

Before sample analysis, perform a system suitability test by injecting the 50 µg/mL standard

solution six times. The system is deemed suitable for analysis if the relative standard deviation

(RSD) of the peak area and retention time is less than 2%.

4. Analysis

Inject the prepared standards and samples into the HPLC system and record the

chromatograms.

Data Presentation
The quantitative data for the analysis of Reactive Blue 224 using the proposed HPLC method

is summarized in the table below. Please note that this data is hypothetical and serves as an

example of expected performance.

Parameter Result

Retention Time ~ 12.5 min

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (R²) > 0.999

Limit of Detection (LOD) 0.3 µg/mL

Limit of Quantification (LOQ) 1.0 µg/mL

Precision (%RSD, n=6) < 2.0%

Accuracy (% Recovery) 98 - 102%
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Experimental Workflow
The following diagram illustrates the logical workflow for the HPLC analysis of Reactive Blue
224.
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Caption: Workflow for HPLC analysis of Reactive Blue 224.

This application note provides a comprehensive and detailed protocol for the analysis of

Reactive Blue 224 by HPLC. The provided methodologies and data serve as a valuable

resource for researchers, scientists, and professionals in drug development and quality control

laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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